Cas no 1706519-28-9 (3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine)

• Product Name: 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine
• CAS No: 1706519-28-9
• MF: C₂₃H₂₅N₃O₃S
• MW: 423.527904272079
• CID: 5346636
• Update Time: 2025-07-10

3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• (E)-5-((1-(styrylsulfonyl)piperidin-3-yl)methyl)-3-(o-tolyl)-1,2,4-oxadiazole
• 3-(2-methylphenyl)-5-[[1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-yl]methyl]-1,2,4-oxadiazole
• 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine

• Inchi： 1S/C23H25N3O3S/c1-18-8-5-6-12-21(18)23-24-22(29-25-23)16-20-11-7-14-26(17-20)30(27,28)15-13-19-9-3-2-4-10-19/h2-6,8-10,12-13,15,20H,7,11,14,16-17H2,1H3/b15-13+
• InChI Key： ZWUFXKFAJPLSTH-FYWRMAATSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCCC(CC2=NC(C3C=CC=CC=3C)=NO2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 672
• XLogP3: 4.5
• Topological Polar Surface Area: 84.7

Additional information on 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine

Introduction to 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine (CAS No. 1706519-28-9)

3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine, with the CAS number 1706519-28-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines and contains a sulfonyl group, an oxadiazole ring, and a substituted phenyl moiety, which collectively contribute to its diverse biological activities.

The synthesis of 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development. One notable approach involves the use of transition-metal-catalyzed reactions, which have been shown to improve the efficiency and selectivity of the synthesis process.

In terms of its biological activity, 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine has demonstrated promising results in various preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit key pro-inflammatory cytokines and enzymes.

Additionally, studies have explored the potential of 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine as an anticancer agent. Preclinical data indicate that it can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further optimization may be necessary to enhance its pharmacological profile and reduce potential side effects.

In the context of drug discovery and development, 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine represents a promising lead compound. Its unique chemical structure provides a foundation for structure-based drug design and optimization. Researchers are actively exploring ways to modify the compound to improve its potency, selectivity, and safety profile.

The safety profile of 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety evaluations are essential before advancing to clinical trials.

In conclusion, 3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-[(E)-2-phenylethenesulfonyl]piperidine (CAS No. 1706519-28-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory therapy and cancer treatment. Ongoing studies continue to unravel its full therapeutic potential and optimize its properties for clinical use.